Flufenacet ESA sodium salt
Flufenacet ESA sodium salt
Brand Name:
Vulcanchem
CAS No.:
947601-87-8
VCID:
VC0164975
InChI:
InChI=1S/C11H14FNO4S.Na/c1-8(2)13(11(14)7-18(15,16)17)10-5-3-9(12)4-6-10;/h3-6,8H,7H2,1-2H3,(H,15,16,17);/q;+1/p-1
SMILES:
CC(C)N(C1=CC=C(C=C1)F)C(=O)CS(=O)(=O)[O-].[Na+]
Molecular Formula:
C11H13FNNaO4S
Molecular Weight:
297.28 g/mol
Flufenacet ESA sodium salt
CAS No.: 947601-87-8
Reference Standards
VCID: VC0164975
Molecular Formula: C11H13FNNaO4S
Molecular Weight: 297.28 g/mol
| CAS No. | 947601-87-8 |
|---|---|
| Product Name | Flufenacet ESA sodium salt |
| Molecular Formula | C11H13FNNaO4S |
| Molecular Weight | 297.28 g/mol |
| IUPAC Name | sodium;2-(4-fluoro-N-propan-2-ylanilino)-2-oxoethanesulfonate |
| Standard InChI | InChI=1S/C11H14FNO4S.Na/c1-8(2)13(11(14)7-18(15,16)17)10-5-3-9(12)4-6-10;/h3-6,8H,7H2,1-2H3,(H,15,16,17);/q;+1/p-1 |
| Standard InChIKey | QKYDPLRLNWGQEJ-UHFFFAOYSA-M |
| Isomeric SMILES | CC(C)N(C1=CC=C(C=C1)F)C(=O)CS(=O)(=O)[O-].[Na+] |
| SMILES | CC(C)N(C1=CC=C(C=C1)F)C(=O)CS(=O)(=O)[O-].[Na+] |
| Canonical SMILES | CC(C)N(C1=CC=C(C=C1)F)C(=O)CS(=O)(=O)[O-].[Na+] |
| PubChem Compound | 23676741 |
| Last Modified | Nov 12 2021 |
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